Cas no 1807141-84-9 (5-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde
• CAS No: 1807141-84-9
• MF: C₉H₁₀F₂N₂O
• MW: 200.185308933258
• CID: 4803670
• Update Time: 2025-06-29

5-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C9H10F2N2O/c1-5-8(9(10)11)7(4-14)6(2-12)3-13-5/h3-4,9H,2,12H2,1H3
• InChI Key： UZBUEIGSCHYBBT-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(CN)C=1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 0.2
• Topological Polar Surface Area: 56

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde

Introduction to 5-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde (CAS No. 1807141-84-9)

5-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1807141-84-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative class, a heterocyclic aromatic compound characterized by a nitrogen atom embedded within its six-membered ring structure. The presence of functional groups such as an aldehyde, an amine, and a difluoromethyl substituent makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The aldehyde group at the 4-position of the pyridine ring is a key feature that enhances its reactivity, making it a valuable building block for further chemical modifications. This reactivity is exploited in various synthetic pathways, including condensation reactions with nucleophiles to form Schiff bases or other complex structures. The amine group at the 5-position provides another site for functionalization, enabling the attachment of diverse pharmacophores or biomolecules through amide bond formation. Additionally, the difluoromethyl substituent at the 3-position introduces electronic and steric effects that can influence the compound's metabolic stability and binding affinity to biological targets.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridine derivatives due to their enhanced pharmacokinetic properties and improved binding interactions with biological macromolecules. The incorporation of fluorine atoms into drug candidates often leads to increased metabolic stability, reduced susceptibility to degradation, and improved oral bioavailability. In this context, 5-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde emerges as a promising scaffold for designing next-generation therapeutics.

One of the most compelling applications of this compound is in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed pathways relevant to human diseases. For instance, pyridine-based aldehydes have been extensively studied as inhibitors of proteases and kinases, which are pivotal enzymes in various pathological processes such as inflammation, cancer, and infectious diseases. The unique structural features of 5-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde allow it to mimic natural substrates or transition states of these enzymes, thereby facilitating high-affinity binding and inhibitory activity.

Moreover, the aminomethyl group at the 5-position provides a handle for further derivatization into peptidomimetics or protein-protein interaction modulators. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor stability or immunogenicity. By leveraging this compound as a core structure, researchers can develop novel molecules with tailored properties for therapeutic intervention. For example, modifications at the amine moiety can introduce specific hydrogen bonding patterns or hydrophobic interactions that enhance binding to target proteins.

The synthetic utility of 5-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde extends beyond its role as an intermediate in drug development. It serves as a versatile precursor for generating libraries of diversified compounds through combinatorial chemistry or parallel synthesis strategies. These libraries can then be screened against biological assays to identify lead compounds with desired pharmacological profiles. The incorporation of fluorinated moieties into these libraries further enriches their chemical space, increasing the likelihood of discovering potent and selective inhibitors.

In recent years, computational methods have been increasingly employed to accelerate the discovery and optimization of drug candidates derived from pyridine-based scaffolds. Molecular modeling techniques such as docking simulations and quantum mechanical calculations have been used to predict binding affinities and optimize molecular structures before experimental validation. The structural features of 5-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde, including its aldehyde functionality and fluorinated substituents, make it an attractive candidate for these computational studies.

The impact of fluorinated pyridines on medicinal chemistry has also been underscored by several clinical successes. Drugs containing pyridine rings with fluorine atoms have demonstrated efficacy across multiple therapeutic areas, including oncology, central nervous system disorders, and infectious diseases. As a result, there is sustained interest in developing new fluorinated pyridines with improved pharmacological properties. The compound under discussion represents a valuable contribution to this ongoing effort.

Future research directions may explore novel synthetic methodologies for introducing additional functional groups into 5-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde, enabling even greater diversification of drug-like molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions or enzymatic biocatalysis could be employed to achieve these modifications efficiently and selectively. Additionally, exploring its applications in non-pharmaceutical fields such as agrochemicals or materials science could open up new avenues for utilization.

In conclusion,5-(Aminomethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde (CAS No. 1807141-84-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural attributes—combining an aldehyde group, an amine moiety,and a difluoromethyl substituent—make it an invaluable tool for synthesizing bioactive molecules with tailored properties. As our understanding of molecular interactions continues to evolve,this compound will likely play an increasingly important role in shaping future therapeutic strategies across various disease indications.